Cas no 2171889-66-8 (3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol)

• Product Name: 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol
• CAS No: 2171889-66-8
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5567424
• PubChem ID: 165594862
• Update Time: 2025-05-19

3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1640170
• 3-(1-amino-2,4-dimethylpentyl)oxetan-3-ol
• 2171889-66-8
• 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol

• Inchi： 1S/C10H21NO2/c1-7(2)4-8(3)9(11)10(12)5-13-6-10/h7-9,12H,4-6,11H2,1-3H3
• InChI Key： ZIBXBOGVJCJPAQ-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C(C(C)CC(C)C)N)O

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol

Comprehensive Overview of 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol (CAS No. 2171889-66-8)

The compound 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol (CAS No. 2171889-66-8) is a specialized organic molecule featuring a unique combination of an oxetane ring and an amino functional group. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both oxetan-3-ol and branched alkylamine moieties makes it a versatile intermediate for drug discovery, particularly in the development of protease inhibitors and kinase modulators.

Recent trends in organic synthesis highlight the growing demand for oxetane-containing compounds, as they offer improved metabolic stability and bioavailability compared to traditional carbocyclic analogs. Researchers are actively exploring 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol for its potential in creating next-generation therapeutics targeting neurological disorders and inflammatory conditions. The compound's CAS No. 2171889-66-8 serves as a critical identifier for patent searches and regulatory documentation across global markets.

From a synthetic chemistry perspective, the oxetan-3-ol core provides a rigid scaffold that can influence molecular conformation, while the 2,4-dimethylpentyl side chain introduces steric effects crucial for selective binding. This dual functionality positions 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol as a valuable template for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research applications.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased interest in small, polar fragments like oxetan-3-ol derivatives. Computational chemistry studies suggest that 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol may exhibit favorable ligand efficiency metrics, making it attractive for hit-to-lead optimization programs. Its water solubility and hydrogen bonding capacity align with current medicinal chemistry strategies aimed at reducing molecular weight while maintaining potency.

Environmental and safety assessments of CAS No. 2171889-66-8 indicate favorable biodegradation profiles compared to persistent organic pollutants. The compound's low ecotoxicity and absence of bioaccumulation potential make it suitable for sustainable chemistry initiatives. These characteristics respond to growing market demands for green chemistry solutions in specialty chemical production.

Supply chain analysts note increasing procurement inquiries for 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol from contract research organizations (CROs) engaged in COVID-19-related drug repurposing projects. While not directly antiviral, its structural features show promise for modulating host-cell pathways involved in viral entry mechanisms. This application aligns with the broader scientific community's focus on host-directed therapeutics as complementary approaches to traditional antiviral strategies.

Quality control protocols for CAS No. 2171889-66-8 typically involve chiral HPLC analysis to verify enantiomeric purity, as the stereochemistry at the 1-amino position significantly impacts biological activity. Current Good Manufacturing Practice (cGMP) compliant synthetic routes have been developed to support scale-up activities, addressing the pharmaceutical industry's need for chiral building blocks with defined stereochemistry.

Emerging applications in material science explore the compound's potential as a monomer for functional polymer synthesis. The oxetane ring can participate in cationic polymerization reactions, while the amino group provides sites for post-polymerization modification. Such materials show promise in controlled-release formulations and specialty coatings with tailored surface properties.

Patent landscape analysis reveals growing intellectual property activity surrounding 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol derivatives, particularly in oncology and autoimmune disease spaces. The compound's structural novelty and synthetic accessibility make it an attractive starting point for patentable chemical entities. Researchers should monitor competitive intelligence databases for new filings referencing CAS No. 2171889-66-8 to identify emerging therapeutic applications.

Standard storage recommendations for 3-(1-Amino-2,4-dimethylpentyl)oxetan-3-ol include protection from moisture at controlled temperatures (2-8°C) under inert atmosphere. These handling procedures ensure long-term stability of this hygroscopic compound, maintaining its suitability for sensitive synthetic operations. Analytical reference standards are commercially available to support method validation in quality control laboratories.